Cas no 1893381-00-4 (3,3-difluoro-3-(1H-indol-3-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid
• CAS No: 1893381-00-4
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5893569
• PubChem ID: 116838371
• Update Time: 2025-06-13

3,3-difluoro-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid
• EN300-1961474
• 1893381-00-4

• Inchi： 1S/C11H9F2NO2/c12-11(13,5-10(15)16)8-6-14-9-4-2-1-3-7(8)9/h1-4,6,14H,5H2,(H,15,16)
• InChI Key： OJRYYSUFRZGLGX-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1=CNC2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 225.06013485g/mol
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid

Introduction to 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid (CAS No. 1893381-00-4)

3,3-difluoro-3-(1H-indol-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1893381-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluorine and indole moieties, which are known for their ability to modulate biological pathways and enhance pharmacological activity. The structural features of 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid make it a promising candidate for further exploration in drug discovery and development.

The indole moiety is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of fluorine atoms into the molecular structure often enhances metabolic stability and binding affinity to biological targets. In the case of 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid, the fluorine atoms are strategically positioned on the propanoic acid backbone, which may contribute to its unique pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid may interact with enzymes and receptors involved in signal transduction pathways, potentially leading to therapeutic effects in conditions such as neurodegeneration and autoimmune disorders. The indole ring, in particular, is known to interact with transcription factors and other regulatory proteins, making it a valuable scaffold for designing novel therapeutic agents.

The synthesis of 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid presents unique challenges due to the need for precise functionalization at multiple positions on the molecule. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are employed to construct the desired structure with high fidelity. The successful synthesis of this compound has opened up new avenues for exploring its potential applications in drug development.

In vitro studies have begun to elucidate the biological activity of 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The presence of both fluorine and indole moieties is thought to contribute to its ability to modulate these pathways effectively. Further research is needed to fully characterize its mechanism of action and assess its potential as a lead compound for drug development.

The pharmaceutical industry has shown increasing interest in fluorinated indole derivatives due to their favorable pharmacological properties. 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid is no exception and represents a significant advancement in the quest for novel therapeutics. Its unique structural features make it a compelling candidate for further investigation into its potential applications in treating various diseases.

As research continues to uncover new biological targets and mechanisms, compounds like 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid are likely to play a crucial role in the development of next-generation pharmaceuticals. The combination of fluorine chemistry and indole pharmacophores offers a rich framework for designing molecules with enhanced efficacy and selectivity. Future studies will focus on optimizing synthetic routes, evaluating pharmacokinetic properties, and conducting preclinical trials to assess safety and efficacy.

The growing body of evidence supporting the therapeutic potential of fluorinated indole derivatives underscores their importance in modern drug discovery. CAS No. 1893381-00-4 serves as a testament to the ongoing innovation in this field, with researchers continually seeking novel compounds that can address unmet medical needs. The journey from initial discovery to clinical application is long and complex, but compounds like 3,3-difluoro-3-(1H-indol-3-yl)propanoic acid highlight the promise that lies ahead.

In conclusion, 1893381:004 represents more than just a chemical entity; it embodies the intersection of cutting-edge chemistry and medicine. Its unique structure and promising biological activity position it as a key player in the ongoing effort to develop innovative therapies. As research progresses, 1893381:004 will undoubtedly continue to inspire new discoveries and contribute significantly to advancements in healthcare.